Cas no 108698-01-7 (13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-)

Technical Introduction: (13Z,16Z,19Z)-13,16,19-Docosatrienoic acid methyl ester is a polyunsaturated fatty acid methyl ester characterized by three cis double bonds at positions 13, 16, and 19. This compound is of interest in lipid research due to its structural similarity to essential omega-3 fatty acids, making it a potential intermediate in the synthesis of bioactive lipids or studies on metabolic pathways. Its well-defined conjugated double-bond system allows for precise investigations into oxidation stability, enzymatic transformations, or membrane fluidity. The methyl ester form enhances solubility in organic solvents, facilitating analytical and synthetic applications. Suitable for use as a reference standard or in specialized biochemical studies requiring high-purity unsaturated fatty acid derivatives.
13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- structure
108698-01-7 structure
Product Name:13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-
CAS No:108698-01-7
MF:C23H40O2
MW:348.562507629395
CID:128125
PubChem ID:4599240
Update Time:2025-10-23

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Chemical and Physical Properties

Names and Identifiers

    • 13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)-
    • cis-13,16,19-Docosatrienoic acid methyl ester
    • Methyl 13-cis,16-cis,19-cis-docosatrienoate
    • Methyl 13-cis,16-cis,19-cis-docosatrienoate1000µg
    • Methyl cis-13,16,19-docosatrienoate
    • methyl docosa-13,16,19-trienoate
    • Methyl (13Z,16Z,19Z)-docosatrienoate
    • RXNIYBHTXVTSAK-YSTUJMKBSA-N
    • Docosatrienoic Acid methyl ester
    • (13Z,16Z,19Z)-13,16,19-Docosatrienoic acid methyl ester
    • DTXSID80404729
    • 108698-01-7
    • RXNIYBHTXVTSAK-UHFFFAOYSA-N
    • MDL: MFCD00673448
    • Inchi: 1S/C23H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11H,3,6,9,12-22H2,1-2H3
    • InChI Key: RXNIYBHTXVTSAK-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCCC=CCC=CCC=CCC)=O

Computed Properties

  • Exact Mass: 348.30300
  • Monoisotopic Mass: 348.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 8.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.888±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: 427.0±14.0 ºC (760 Torr),
  • Flash Point: 93.1±18.5 ºC,
  • Refractive Index: 1.475
  • Solubility: Insuluble (2.5E-4 g/L) (25 ºC),
  • PSA: 26.30000
  • LogP: 7.30930
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Security Information

13,16,19-Docosatrienoicacid, methyl ester, (13Z,16Z,19Z)- Pricemore >>

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